Cas no 1206523-80-9 (6-[(trifluoromethyl)sulfanyl]-3(2h)-pyridazinone)

6-[(Trifluoromethyl)sulfanyl]-3(2H)-pyridazinone is a fluorinated pyridazinone derivative characterized by the presence of a trifluoromethylthio (-SCF₃) group at the 6-position of the pyridazinone ring. This structural feature imparts enhanced lipophilicity and metabolic stability, making it a valuable intermediate in medicinal chemistry and agrochemical research. The electron-withdrawing nature of the trifluoromethylthio group can influence the compound's reactivity and binding affinity, particularly in the design of enzyme inhibitors or bioactive molecules. Its unique scaffold is also of interest in the development of heterocyclic compounds with potential applications in pharmaceuticals and crop protection. The compound's synthetic versatility allows for further functionalization, enabling the exploration of structure-activity relationships in targeted drug discovery programs.

6-[(trifluoromethyl)sulfanyl]-3(2h)-pyridazinone structure

1206523-80-9 structure

Product Name:6-[(trifluoromethyl)sulfanyl]-3(2h)-pyridazinone

CAS No:1206523-80-9

MF:C₅H₃F₃N₂OS

MW:196.150329828262

MDL:MFCD23382345

CID:1213819

PubChem ID:75406473

Update Time:2025-07-02

6-[(trifluoromethyl)sulfanyl]-3(2h)-pyridazinone Chemical and Physical Properties

Names and Identifiers

- 6-[(trifluoromethyl)sulfanyl]-3(2h)-pyridazinone
- 6-((Trifluoromethyl)thio)pyridazin-3-ol
- MFCD23382345
- 6-[(trifluoromethyl)sulfanyl]pyridazin-3-ol
- 6-(trifluoromethylsulfanyl)pyridazin-3-ol
- AKOS017344965
- 1206523-80-9
- 3-(trifluoromethylsulfanyl)-1H-pyridazin-6-one
- 6-((Trifluoromethyl)thio)pyridazin-3-ol, 97%
- MDL： MFCD23382345
- Inchi： 1S/C5H3F3N2OS/c6-5(7,8)12-4-2-1-3(11)9-10-4/h1-2H,(H,9,11)
- InChI Key： HTFYIZZMOBSAFJ-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)C1C=CC(NN=1)=O

Computed Properties

Exact Mass: 195.99181838g/mol
Monoisotopic Mass: 195.99181838g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 66.8Å²

6-[(trifluoromethyl)sulfanyl]-3(2h)-pyridazinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB400483-1 g	6-((Trifluoromethyl)thio)pyridazin-3-ol, 97%; .	1206523-80-9	97%	1 g	€699.00	2023-07-19
abcr	AB400483-1g	6-((Trifluoromethyl)thio)pyridazin-3-ol, 97%; .	1206523-80-9	97%	1g	€699.00	2025-04-22